
A Technical Guide to the Historical Application
of Dipicrylamine in Explosives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dipicrylamine

Cat. No.: B086310 Get Quote

Abstract

This technical guide provides a comprehensive overview of the historical applications of

dipicrylamine, also known as hexanitrodiphenylamine (HND), in the field of explosives.

Dipicrylamine is a powerful and relatively stable explosive that saw significant use during

World War II, particularly by Japan and Germany. It was primarily employed as a booster

explosive and as a key component in various military explosive compositions for use in mines,

torpedoes, and bombs. This document details its physicochemical and explosive properties,

historical synthesis methods, specific military formulations, and the experimental protocols

used for its characterization. Furthermore, it addresses the significant toxicity of dipicrylamine,

which ultimately led to its discontinuation. This guide is intended for researchers, scientists, and

professionals in chemistry and materials science interested in the history and properties of

energetic materials.

Introduction
Dipicrylamine, chemically known as 2,4,6-trinitro-N-(2,4,6-trinitrophenyl)aniline or

hexanitrodiphenylamine (HND), is a crystalline solid explosive.[1] Historically, it was also

referred to by various names including Hexyl, Hexil, and Hexite.[1][2] During the World War II

era, HND was a strategically important material due to its synthesis from readily available raw

materials.[1] It was utilized extensively by the Imperial Japanese Navy and to a lesser extent by

Nazi Germany as a bursting charge in a variety of ordnance.[1]
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As an explosive, dipicrylamine was valued for its power, which was considered superior to

that of Trinitrotoluene (TNT), and its high stability, making it safer to handle than some of its

contemporaries.[2] However, it was not as effective for certain applications as tetryl.[2] The

primary application of dipicrylamine was as a booster explosive, designed to detonate less

sensitive main charges in munitions like bombs, sea mines, and torpedo warheads.[2] Despite

its performance advantages, the use of dipicrylamine was phased out, largely due to its

severe toxicity and mutagenic properties.[1]

Physicochemical and Explosive Properties
Dipicrylamine is a yellow, crystalline solid that is insoluble in water and alcohol but soluble in

acetone, warm glacial acetic acid, and nitric acid.[1][2][3][4] Its key properties are summarized

in the table below. It is a powerful high explosive that decomposes violently at elevated

temperatures and can detonate upon shock or prolonged exposure to heat.[2][4][5] The primary

hazard associated with dipicrylamine is the blast effect from a mass explosion.[2][3][4][5]

Property Value

IUPAC Name 2,4,6-trinitro-N-(2,4,6-trinitrophenyl)aniline[2]

Common Names
Hexanitrodiphenylamine (HND), Hexyl, Hexite[1]

[2]

Chemical Formula C₁₂H₅N₇O₁₂[1]

Molecular Weight 439.21 g/mol [2]

Appearance Yellow to orange crystalline solid[1][2]

Density 1.64 g/cm³ (pressed)[1]

Melting Point 243-245 °C (with decomposition)[1]

Detonation Velocity ~7,100 m/s[1]

Solubility

Insoluble in water and alcohol; Soluble in

acetone, warm glacial acetic acid, nitric acid,

and aqueous alkalies.[1][2][3]
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The historical production of dipicrylamine was primarily achieved through the direct nitration of

diphenylamine.[2] The process involved treating dinitrodiphenylamine with highly concentrated

(98%) nitric acid.[1] An alternative method involved starting from dinitrochlorobenzene.[2] The

synthesis pathway is a multi-step nitration process, which introduces nitro groups onto the

aromatic rings of the diphenylamine backbone.

Dipicrylamine Synthesis Pathway
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Historical synthesis pathway for Dipicrylamine.

Military Applications and Formulations
Dipicrylamine's high power and stability made it a suitable bursting charge for various

munitions during World War II. Due to its high melting point, it was typically blended with other

explosives like TNT to create castable charges.[6] Germany and Japan developed several key

formulations utilizing dipicrylamine for specific military purposes.[1]

Formulation Name Composition Nation of Use
Primary
Application

Hexanite 60% TNT, 40% HND Germany
Bombs, Sea Mines,

Depth Charges[1]

Seigate (Type 97 H) 60% TNT, 40% HND Japan
Torpedo Warheads,

Depth Charges[1][7]

Kongo (Type 98 H₂)
60% Trinitroanisole,

40% HND
Japan

Bombs, Sea Mines,

Depth Charges[1]

Otsu-B

60% TNT, 24% HND,

16% Aluminum

Powder

Japan Torpedo Warheads[1]

It is important to distinguish these formulations from "Shimose powder," another Japanese

explosive of the same era, which was based on picric acid, not dipicrylamine.[8][9]
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Military Applications of Dipicrylamine

Formulations

Ordnance

Dipicrylamine (HND)
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Relationship between Dipicrylamine and its military uses.

Experimental Protocols for Performance
Characterization
While specific laboratory records from the era are scarce, the explosive properties of materials

like dipicrylamine were characterized using a set of standard tests. These protocols were

designed to measure key performance indicators such as detonation velocity, brisance

(shattering power), and sensitivity to initiation.

Detonation Velocity Measurement: The velocity of detonation was a critical measure of an

explosive's performance. A common historical method for this measurement was the

D'Autriche method. This technique involved initiating a column of the test explosive, which

had a detonating cord of known velocity laid across it in two points. The collision of the

detonation waves within the cord would leave a mark on a lead plate, and simple geometric

calculations could then determine the detonation velocity of the test sample.
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Brisance and Power Measurement: The shattering effect (brisance) and overall power of an

explosive were often evaluated with tests like the plate dent test. This method was used to

assess the potassium salt of HND (KHND) and found its output to be comparable to TNT.[10]

In this test, a standardized charge of the explosive is detonated on a steel or lead plate, and

the volume or depth of the resulting indentation is measured and compared against a

standard explosive like TNT or picric acid.

Sensitivity Testing: To assess handling safety, explosives were subjected to sensitivity tests.

Impact Sensitivity: Often determined using a drop-weight test, where a weight is dropped

from varying heights onto a small sample of the explosive to find the height at which

detonation occurs 50% of the time. Dipicrylamine's reputation as "extremely stable and

much safer to handle" suggests it performed well in such tests.[2]

Friction Sensitivity: A friction apparatus was used to determine the explosive's sensitivity to

frictional stimuli, which is crucial for understanding risks during processing and handling.
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General Workflow for Explosive Performance Testing

Sample Preparation
(Pressing/Casting)

Detonation Velocity Test
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Brisance/Power Test
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Generalized workflow for explosive characterization.

Safety, Toxicity, and Obsolescence
The most significant factor leading to the discontinuation of dipicrylamine was its severe

toxicity.[1] It is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[2]

[11] Exposure to HND dust is injurious to the mucous membranes, and direct contact with the

skin causes painful blisters that resemble chemical burns.[1]

In addition to its acute toxicity, dipicrylamine was identified as a mutagen, posing long-term

health risks to personnel involved in its manufacture and handling.[1] These hazardous

properties, combined with the development of safer and equally effective explosives, rendered

dipicrylamine obsolete for military applications following World War II.
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Conclusion
Dipicrylamine (HND) holds a significant place in the history of military explosives. As a

powerful and stable compound, it was a vital component in the arsenals of several nations

during World War II, particularly in naval applications. Its performance as a booster and main

charge in formulations like Hexanite and Seigate was critical. However, the legacy of

dipicrylamine is also a cautionary one. Its extreme toxicity and mutagenic nature highlighted

the critical need for safety and occupational health considerations in the development of

energetic materials, paving the way for the modern, safer high explosives used today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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